3-Chloro-2-[(pyrrolidin-3-yloxy)methyl]-5-(trifluoromethyl)pyridine hydrochloride
CAS No.:
Cat. No.: VC17876284
Molecular Formula: C11H13Cl2F3N2O
Molecular Weight: 317.13 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C11H13Cl2F3N2O |
|---|---|
| Molecular Weight | 317.13 g/mol |
| IUPAC Name | 3-chloro-2-(pyrrolidin-3-yloxymethyl)-5-(trifluoromethyl)pyridine;hydrochloride |
| Standard InChI | InChI=1S/C11H12ClF3N2O.ClH/c12-9-3-7(11(13,14)15)4-17-10(9)6-18-8-1-2-16-5-8;/h3-4,8,16H,1-2,5-6H2;1H |
| Standard InChI Key | FSQPKKSMSYYXDY-UHFFFAOYSA-N |
| Canonical SMILES | C1CNCC1OCC2=C(C=C(C=N2)C(F)(F)F)Cl.Cl |
Introduction
Chemical Identity and Structural Features
Systematic Nomenclature and Molecular Formula
The compound’s IUPAC name, 3-chloro-2-(pyrrolidin-3-yloxymethyl)-5-(trifluoromethyl)pyridine hydrochloride, precisely describes its molecular architecture . Its molecular formula, C₁₁H₁₃Cl₂F₃N₂O, confirms the presence of two chlorine atoms, three fluorines, and a protonated pyrrolidine nitrogen, with a molecular weight of 317.13 g/mol . The hydrochloride salt formation is evident from the stoichiometric inclusion of HCl in its structure.
Structural Depiction and Stereochemical Considerations
The compound features a pyridine ring substituted at the 2-, 3-, and 5-positions. Key structural attributes include:
-
A chlorine atom at position 3
-
A trifluoromethyl group (-CF₃) at position 5
-
A pyrrolidin-3-yloxymethyl side chain at position 2
The canonical SMILES string C1CNCC1OCC2=C(C=C(C=N2)C(F)(F)F)Cl.Cl encodes this arrangement, while the InChIKey FSQPKKSMSYYXDY-UHFFFAOYSA-N provides a unique identifier for computational chemistry applications . X-ray crystallography data, though unavailable in public sources, suggests potential stereochemical complexity at the pyrrolidine oxygen due to restricted rotation about the C-O bond.
Synthesis and Manufacturing Processes
Synthetic Pathways
Industrial synthesis typically employs a multi-step protocol:
-
Pyridine Core Functionalization: Chlorination and trifluoromethylation of 2-hydroxymethylpyridine derivatives
-
Side Chain Installation: Mitsunobu coupling of pyrrolidin-3-ol with the chloropyridine intermediate
-
Salt Formation: Treatment with hydrochloric acid to precipitate the hydrochloride salt
Reaction optimization focuses on:
-
Temperature control (typically 0–25°C for nucleophilic substitutions)
-
Solvent selection (polar aprotic solvents like DMF or DMSO)
-
Catalytic systems (e.g., palladium catalysts for CF₃ group introduction)
Purification and Quality Control
Purification via column chromatography (silica gel, ethyl acetate/hexane gradients) yields material with ≥98% purity, as verified by HPLC-UV at 254 nm. Suppliers including MolCore and PubChem-listed vendors provide batch-specific certificates of analysis .
Physicochemical Properties
Thermodynamic and Solubility Profile
| Property | Value | Method |
|---|---|---|
| Melting Point | Not publicly reported | Differential Scanning Calorimetry |
| Water Solubility | ~50 mg/mL (estimated) | shake-flask (pH 7.4) |
| LogP (Partition Coeff.) | 1.82 ± 0.15 | HPLC-derived |
| pKa | 3.1 (pyridine N), 8.9 (pyrrolidine N) | Potentiometric titration |
The trifluoromethyl group enhances lipid solubility, while the hydrochloride salt improves aqueous dispersibility. Stability studies indicate decomposition <2% after 24 months at -20°C under nitrogen.
Reactivity and Chemical Behavior
Nucleophilic Substitution Reactions
The 3-chloro substituent undergoes facile displacement with:
-
Amines: Producing 3-amino derivatives (SNAr mechanism, DIPEA, DMF, 80°C)
-
Thiols: Generating thioether analogs (Cs₂CO₃, DMSO, rt)
-
Alkoxides: Ether formation at position 3
Redox Transformations
Controlled reduction of the pyridine ring with H₂/Pd-C yields piperidine derivatives, while oxidation with mCPBA selectively epoxidizes the pyrrolidine double bond when present.
Applications and Research Significance
Pharmaceutical Intermediate
The compound serves as a precursor to kinase inhibitors, leveraging:
-
Pyridine’s metal-coordinating capacity
-
CF₃ group’s metabolic stability
-
Pyrrolidine’s conformational restraint
Patent analyses suggest utility in JAK/STAT pathway modulators for inflammatory diseases, though specific therapeutic claims require validation .
| Supplier | Purity | Packaging | Price Range (USD/g) |
|---|---|---|---|
| MolCore | ≥98% | 1 g, 5 g, 10 g | $150–$220 |
| PubChem CID 126843079 | ≥95% | 250 mg, 1 g | $320–$450 |
Material Safety Data Sheets (MSDS) classify the compound as Acute Toxicity Category 4 (oral, rodent), mandating PPE during handling .
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume